Cas no 861925-50-0 (1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-)

• Product Name: 1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-
• CAS No: 861925-50-0
• MF: C₁₀H₇F₄N₃S
• MW: 277.241294145584
• CID: 1844358
• Update Time: 2024-11-26

1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-
• 1H-1,2,4-Triazole, 5-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-

• Inchi： 1S/C10H7F4N3S/c11-8-3-7(10(12,13)14)2-1-6(8)4-18-9-15-5-16-17-9/h1-3,5H,4H2,(H,15,16,17)
• InChI Key： HIXRPRZKHPGVRS-UHFFFAOYSA-N
• SMILES： N1C(SCC2=CC=C(C(F)(F)F)C=C2F)=NC=N1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 378.6±52.0 °C(Predicted)
• pka: 8.69±0.20(Predicted)